Cas no 1338682-10-2 (7-(3-ethyl-1,2,4-oxadiazol-5-yl)1,2,4triazolo4,3-apyridin-3-ylacetic acid)
7-(3-ethyl-1,2,4-oxadiazol-5-yl)1,2,4triazolo4,3-apyridin-3-ylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 7-(3-ethyl-1,2,4-oxadiazol-5-yl)1,2,4triazolo4,3-apyridin-3-ylacetic acid
- [7-(3-Ethyl-1,2,4-oxadiazol-5-yl)[1,2,4]-triazolo[4,3-a]pyridin-3-yl]aceticacid
- [7-(3-ETHYL-1,2,4-OXADIAZOL-5-YL)-[1,2,4]TRIAZOLO[4,3-A]PYRIDIN-3-YL]ACETIC ACID
- BS-3069
- STL145015
- 2-[7-(3-ethyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]acetic acid
- CS-0444947
- 2-[7-(3-ethyl-1,2,4-oxadiazol-5-yl)[1,2,4]triazolo[4,3-a]pyridin-3-yl]acetic acid
- AKOS005746520
- MFCD20528960
- 2-(7-(3-Ethyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)acetic acid
- [7-(3-ethyl-1,2,4-oxadiazol-5-yl)[1,2,4]triazolo[4,3-a]pyridin-3-yl]acetic acid
- 1338682-10-2
- [7-(3-Ethyl-1,2,4-oxadiazol-5-yl)[1,2,4]-triazolo[4,3-a]pyridin-3-yl]acetic acid
-
- MDL: MFCD20528960
- Inchi: 1S/C12H11N5O3/c1-2-8-13-12(20-16-8)7-3-4-17-9(5-7)14-15-10(17)6-11(18)19/h3-5H,2,6H2,1H3,(H,18,19)
- InChI Key: OXIRRRLTXPEHJH-UHFFFAOYSA-N
- SMILES: O1C(C2C=CN3C(CC(=O)O)=NN=C3C=2)=NC(CC)=N1
Computed Properties
- Exact Mass: 273.08618923Da
- Monoisotopic Mass: 273.08618923Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 369
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 106Ų
7-(3-ethyl-1,2,4-oxadiazol-5-yl)1,2,4triazolo4,3-apyridin-3-ylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 115058-500mg |
[7-(3-Ethyl-1,2,4-oxadiazol-5-yl)[1,2,4]-triazolo[4,3-a]pyridin-3-yl]acetic acid, >97% |
1338682-10-2 | >97% | 500mg |
$451.00 | 2023-09-08 | |
| Matrix Scientific | 115058-1g |
[7-(3-Ethyl-1,2,4-oxadiazol-5-yl)[1,2,4]-triazolo[4,3-a]pyridin-3-yl]acetic acid, >97% |
1338682-10-2 | >97% | 1g |
$676.00 | 2023-09-08 | |
| TRC | B438225-10mg |
[7-(3-ethyl-1,2,4-oxadiazol-5-yl)[1,2,4]triazolo[4,3-a]pyridin-3-yl]acetic acid |
1338682-10-2 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B438225-50mg |
[7-(3-ethyl-1,2,4-oxadiazol-5-yl)[1,2,4]triazolo[4,3-a]pyridin-3-yl]acetic acid |
1338682-10-2 | 50mg |
$ 135.00 | 2022-06-07 | ||
| TRC | B438225-100mg |
[7-(3-ethyl-1,2,4-oxadiazol-5-yl)[1,2,4]triazolo[4,3-a]pyridin-3-yl]acetic acid |
1338682-10-2 | 100mg |
$ 210.00 | 2022-06-07 | ||
| Apollo Scientific | OR310680-1g |
[7-(3-Ethyl-1,2,4-oxadiazol-5-yl)[1,2,4]triazolo[4,3-a]pyridin-3-yl]acetic acid |
1338682-10-2 | 1g |
£358.00 | 2024-05-24 | ||
| Chemenu | CM319856-1g |
[7-(3-Ethyl-1,2,4-oxadiazol-5-yl)[1,2,4]-triazolo[4,3-a]pyridin-3-yl]acetic acid |
1338682-10-2 | 95% | 1g |
$*** | 2023-03-30 | |
| A2B Chem LLC | AI30627-1mg |
[7-(3-Ethyl-1,2,4-oxadiazol-5-yl)[1,2,4]triazolo[4,3-a]pyridin-3-yl]acetic acid |
1338682-10-2 | >97% | 1mg |
$201.00 | 2024-04-20 | |
| A2B Chem LLC | AI30627-5mg |
[7-(3-Ethyl-1,2,4-oxadiazol-5-yl)[1,2,4]triazolo[4,3-a]pyridin-3-yl]acetic acid |
1338682-10-2 | >97% | 5mg |
$214.00 | 2024-04-20 | |
| A2B Chem LLC | AI30627-10mg |
[7-(3-Ethyl-1,2,4-oxadiazol-5-yl)[1,2,4]triazolo[4,3-a]pyridin-3-yl]acetic acid |
1338682-10-2 | >97% | 10mg |
$240.00 | 2024-04-20 |
7-(3-ethyl-1,2,4-oxadiazol-5-yl)1,2,4triazolo4,3-apyridin-3-ylacetic acid Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on 7-(3-ethyl-1,2,4-oxadiazol-5-yl)1,2,4triazolo4,3-apyridin-3-ylacetic acid
7-(3-Ethyl-1,2,4-Oxadiazol-5-yl)-1H-pyridin-3-carboxylic acid
The compound with CAS No. 1338682-10-2, known as 7-(3-Ethyl-1,2,4-Oxadiazol-5-yl)-1H-pyridin-3-carboxylic acid, is a highly specialized organic compound with significant potential in the field of pharmaceutical chemistry and material science. This compound is characterized by its unique structural features and functional groups that make it a promising candidate for various applications in drug design and development.
Structural Features and Synthesis
The molecule consists of a pyridine ring fused with a triazole moiety at the 4-position and substituted with an oxadiazole group at the 7-position. The presence of these heterocyclic rings imparts significant electronic and steric properties to the molecule. The synthesis of this compound involves a series of multi-step reactions that require precise control over reaction conditions to achieve high yields and purity.
Recent advancements in synthetic chemistry have enabled researchers to develop efficient methods for the construction of such complex heterocyclic systems. For instance, the use of click chemistry and microwave-assisted synthesis has significantly streamlined the process of assembling these molecules. These methods not only improve reaction efficiency but also reduce the environmental footprint associated with traditional synthetic routes.
Biological Activity and Applications
One of the most exciting aspects of this compound is its potential biological activity. Initial studies have shown that it exhibits promising anti-inflammatory and antioxidant properties due to its ability to modulate key cellular pathways involved in oxidative stress and inflammation. Furthermore, its unique structure suggests potential applications in the development of novel anti-cancer agents.
Recent research has focused on evaluating its ability to inhibit specific enzymes associated with cancer progression. For example, studies conducted at leading research institutions have demonstrated that this compound can selectively inhibit certain kinases involved in tumor growth and metastasis. These findings highlight its potential as a lead compound for drug development.
Materials Science Applications
Beyond its biological applications, this compound also holds promise in materials science due to its ability to form stable coordination complexes with transition metals. This property makes it a valuable component in the development of new materials for electronic devices and sensors.
For instance, researchers have explored its use as a ligand in metalloorganic frameworks (MOFs) designed for gas storage and separation applications. The ability of this compound to form highly ordered MOF structures with exceptional surface areas has generated significant interest in its use for industrial applications.
Conclusion
In conclusion, 7-(3-Ethyl-1,2,4-Oxadiazol-5-yl)-1H-pyridin-3-carboxylic acid (CAS No. 1338682-10-) is a versatile compound with a wide range of potential applications in both pharmaceuticals and materials science. Its unique structure provides a foundation for exploring novel therapeutic agents as well as advanced materials for industrial use.
1338682-10-2 (7-(3-ethyl-1,2,4-oxadiazol-5-yl)1,2,4triazolo4,3-apyridin-3-ylacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)